Cas no 17422-54-7 (8-Nitro-2,3,4,5-tetrahydro-1H-benzobazepine)
8-Nitro-2,3,4,5-tetrahydro-1H-benzobazepine is a nitro-substituted benzobazepine derivative with potential applications in pharmaceutical and chemical research. Its unique structure, featuring a fused benzazepine ring system with a nitro functional group, makes it a valuable intermediate for the synthesis of bioactive compounds. The nitro group enhances reactivity, facilitating further chemical modifications, while the tetrahydrobenzazepine core provides a rigid scaffold for studying receptor interactions. This compound is particularly useful in medicinal chemistry for exploring central nervous system (CNS) targets due to its structural similarity to pharmacologically active benzazepines. High purity and well-defined synthetic pathways ensure reproducibility in research applications.
17422-54-7 structure
Product Name:8-Nitro-2,3,4,5-tetrahydro-1H-benzobazepine
CAS No:17422-54-7
MF:C10H12N2O2
MW:192.214482307434
MDL:MFCD11036296
CID:1082049
PubChem ID:46864071
Update Time:2025-06-06
8-Nitro-2,3,4,5-tetrahydro-1H-benzobazepine Chemical and Physical Properties
Names and Identifiers
-
- 8-Nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine
- 2,3,4,5-tetrahydro-8-nitro-1H-1-Benzazepine
- 8-nitro-2,3,4,5-tetrahydro-1H-1-benzazepine
- 1H-1-benzazepine, 2,3,4,5-tetrahydro-8-nitro-
- LogP
- AKOS006309114
- DTXSID20676928
- DB-064950
- PVXOIYWWBOZBCJ-UHFFFAOYSA-N
- 17422-54-7
- EN300-305167
- SCHEMBL397538
- AM807358
- 8-Nitro-2,3,4,5-tetrahydro-1H-benzobazepine
-
- MDL： MFCD11036296
- Inchi： 1S/C10H12N2O2/c13-12(14)9-5-4-8-3-1-2-6-11-10(8)7-9/h4-5,7,11H,1-3,6H2
- InChI Key： PVXOIYWWBOZBCJ-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC2=C(C=1)NCCCC2)=O
Computed Properties
- Exact Mass: 192.08996
- Monoisotopic Mass: 192.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 57.8A^2
Experimental Properties
- Density: 1.187
- Boiling Point: 339 ºC
- Flash Point: 159 ºC
- Refractive Index: 1.568
- PSA: 55.17
8-Nitro-2,3,4,5-tetrahydro-1H-benzobazepine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160043-1g |
8-nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine |
17422-54-7 | 97% | 1g |
$483 | 2021-06-17 | |
| Chemenu | CM160043-5g |
8-nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine |
17422-54-7 | 97% | 5g |
$1449 | 2021-06-17 | |
| TRC | N498095-10mg |
8-Nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine |
17422-54-7 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N498095-50mg |
8-Nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine |
17422-54-7 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | N498095-100mg |
8-Nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine |
17422-54-7 | 100mg |
$ 250.00 | 2022-06-03 | ||
| Chemenu | CM160043-1g |
8-nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine |
17422-54-7 | 97% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM160043-5g |
8-nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine |
17422-54-7 | 97% | 5g |
$*** | 2023-03-31 | |
| Alichem | A019098334-5g |
8-Nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine |
17422-54-7 | 97% | 5g |
1,704.48 USD | 2021-05-31 | |
| Alichem | A019098334-10g |
8-Nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine |
17422-54-7 | 97% | 10g |
2,484.36 USD | 2021-05-31 | |
| Alichem | A019098334-25g |
8-Nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine |
17422-54-7 | 97% | 25g |
3,979.80 USD | 2021-05-31 |
8-Nitro-2,3,4,5-tetrahydro-1H-benzobazepine Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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